Cas no 763893-29-4 (5,8-dimethylquinoline-3-carboxylic Acid)

• Product Name: 5,8-dimethylquinoline-3-carboxylic Acid
• CAS No: 763893-29-4
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD09787777
• CID: 1779753
• PubChem ID: 329773513
• Update Time: 2025-04-21

5,8-dimethylquinoline-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5,8-dimethylquinoline-3-carboxylic Acid
• SureCN7681923
• AGN-PC-002C84
• CTK8E5139
• AB52216
• 3-BROMO-4-CHLORO-8-METHYLQUINOLINE
• G64280
• 5,8-Dimethylquinoline-3-carboxylic acid, AldrichCPR
• SCHEMBL7681923
• DB-075125
• CS-0455617
• 5,8-DIMETHYLQUINOLINE-3-CARBOXYLICACID
• DTXSID70562887
• 763893-29-4
• MFCD09787777

• MDL： MFCD09787777
• Inchi： 1S/C12H11NO2/c1-7-3-4-8(2)11-10(7)5-9(6-13-11)12(14)15/h3-6H,1-2H3,(H,14,15)
• InChI Key： MXKOVYWLTMCDMM-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C2C(C)=CC=C(C)C2=C1)=O

Computed Properties

• Exact Mass: 201.07900
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 373.9±37.0 °C at 760 mmHg
• Flash Point: 179.9±26.5 °C
• PSA: 50.19000
• LogP: 2.54980
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5,8-dimethylquinoline-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids